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Compound of Interest

Compound Name: Trimethylphosphine oxide

Cat. No.: B1211810

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for Trimethylphosphine oxide ((CHs)sPO). Due to the limited availability of direct
experimental data for certain properties, this guide also incorporates computationally derived
values from peer-reviewed literature to offer a more complete profile.

Core Thermochemical Data

The following tables summarize the key quantitative thermochemical data for
trimethylphosphine oxide.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1211810?utm_src=pdf-interest
https://www.benchchem.com/product/b1211810?utm_src=pdf-body
https://www.benchchem.com/product/b1211810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Symbol Value Units Source Type  Reference
Enthalpy of
Formation AHfe(s) -115.1+2 kcal/mol Experimental [1]
(Solid)
Enthalpy of
Formation AHf°(g) -103+3 kcal/mol Experimental [1]
(Gas)
Enthalpy of )
o AHsub® 12+1 kcal/mol Estimated [1]
Sublimation
Standard
Molar Data not
S°(9) _ J/imol-K
Entropy available
(Gas)
Heat
. Data not
Capacity Cp°(9) ] J/mol-K
available
(Gas)

Note: The enthalpy of formation of the solid was determined by measuring the heat of
hydrolysis of N-ethyltrimethylphosphine imine to trimethylphosphine oxide. The gas-phase
enthalpy of formation was then derived using an estimated value for the enthalpy of
sublimation. Direct experimental values for the standard molar entropy and heat capacity are
not readily available in the literature. Computational studies on organophosphorus compounds
have been conducted, but specific, reliable values for trimethylphosphine oxide's entropy
and heat capacity are not explicitly reported in the readily accessible literature.

Experimental Protocols

A detailed experimental protocol for the determination of the enthalpy of formation of
trimethylphosphine oxide is not explicitly available in the cited literature. However, the value
reported by Claydon, Fowell, and Mortimer was derived from solution calorimetry. Below is a
generalized protocol for determining the enthalpy of formation of an organophosphorus
compound via solution calorimetry, based on common laboratory practices.
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Obijective: To determine the standard enthalpy of formation of a solid organophosphorus
compound (e.g., Trimethylphosphine oxide) by measuring the enthalpy of a related reaction
in solution.

Materials:

e A precision solution calorimeter (e.g., a Dewar-type calorimeter) equipped with a sensitive
temperature probe (thermistor or platinum resistance thermometer) and a stirrer.

e A known mass of the organophosphorus compound of interest.

o A suitable solvent (e.g., dilute hydrochloric acid, as used for the hydrolysis of related
compounds).

e A calibrant with a known enthalpy of solution (e.g., potassium chloride).
o Standard laboratory glassware and analytical balance.

Procedure:

o Calorimeter Calibration:

o The heat capacity of the calorimeter is determined by measuring the temperature change
upon dissolving a known mass of a standard substance with a well-documented enthalpy
of solution (e.g., KCI in water).

o A known volume of the solvent is placed in the calorimeter, and its temperature is
monitored until it reaches a stable baseline.

o A precisely weighed sample of the calibrant is introduced into the calorimeter, and the
temperature change is recorded until a new stable baseline is achieved.

o The heat capacity of the calorimeter is calculated from the known enthalpy of solution of
the calibrant, the mass of the calibrant, and the observed temperature change.

» Measurement of the Enthalpy of Reaction:
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A known volume of the chosen solvent is placed in the calibrated calorimeter, and the

[e]

initial temperature is monitored.

o A precisely weighed sample of the organophosphorus compound is introduced into the
calorimeter.

o The temperature of the solution is recorded over time until the reaction is complete and a
final, stable temperature is reached.

o The total heat change for the reaction is calculated using the heat capacity of the
calorimeter and the observed temperature change.

» Calculation of the Enthalpy of Formation:

o The enthalpy of the measured reaction is calculated per mole of the organophosphorus

compound.

o Using Hess's Law, the enthalpy of formation of the target compound is calculated by
combining the measured enthalpy of reaction with the known standard enthalpies of
formation of all other reactants and products in the reaction.

Logical Workflow for Thermochemical Data
Determination

The following diagram illustrates the logical workflow for determining the thermochemical
properties of a compound like trimethylphosphine oxide, integrating both experimental and
computational approaches.
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Caption: Workflow for determining thermochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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